![molecular formula C17H12IN5 B13376415 3-[1-(4-iodophenyl)-1H-tetraazol-5-yl]-4-methylquinoline](/img/structure/B13376415.png)
3-[1-(4-iodophenyl)-1H-tetraazol-5-yl]-4-methylquinoline
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Description
3-[1-(4-iodophenyl)-1H-tetraazol-5-yl]-4-methylquinoline is an organic compound with the molecular formula C17H12IN5. This compound is notable for its unique structure, which includes a quinoline core substituted with a 4-methyl group and a 1-(4-iodophenyl)-1H-tetraazol-5-yl group. The presence of the iodine atom and the tetraazole ring makes this compound particularly interesting for various chemical and biological applications .
Properties
Molecular Formula |
C17H12IN5 |
|---|---|
Molecular Weight |
413.21 g/mol |
IUPAC Name |
3-[1-(4-iodophenyl)tetrazol-5-yl]-4-methylquinoline |
InChI |
InChI=1S/C17H12IN5/c1-11-14-4-2-3-5-16(14)19-10-15(11)17-20-21-22-23(17)13-8-6-12(18)7-9-13/h2-10H,1H3 |
InChI Key |
DYHUWDOFWWQXJR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=NC2=CC=CC=C12)C3=NN=NN3C4=CC=C(C=C4)I |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[1-(4-iodophenyl)-1H-tetraazol-5-yl]-4-methylquinoline typically involves multiple steps, starting with the preparation of the quinoline core. One common method involves the cyclization of appropriate precursors under acidic or basic conditions.
Industrial Production Methods
Industrial production of this compound may involve optimized versions of the laboratory synthesis methods, with a focus on scalability, yield, and cost-effectiveness. Techniques such as continuous flow synthesis and the use of automated reactors can enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
3-[1-(4-iodophenyl)-1H-tetraazol-5-yl]-4-methylquinoline can undergo various types of chemical reactions, including:
Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic or electrophilic substitution reactions.
Oxidation and Reduction: The compound can participate in redox reactions, altering the oxidation state of the nitrogen atoms in the tetraazole ring.
Coupling Reactions: The compound can be used in cross-coupling reactions, such as Suzuki-Miyaura coupling, to form new carbon-carbon bonds.
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles like amines or thiols, and electrophiles such as alkyl halides.
Oxidation and Reduction: Reagents like hydrogen peroxide or sodium borohydride can be used.
Coupling Reactions: Palladium catalysts and boronic acids are typically employed in Suzuki-Miyaura coupling.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted quinolines, while coupling reactions can produce complex biaryl compounds .
Scientific Research Applications
3-[1-(4-iodophenyl)-1H-tetraazol-5-yl]-4-methylquinoline has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: The compound’s unique structure allows it to interact with biological macromolecules, making it useful in the study of enzyme inhibition and receptor binding.
Industry: The compound can be used in the development of new materials, such as polymers and dyes .
Mechanism of Action
The mechanism of action of 3-[1-(4-iodophenyl)-1H-tetraazol-5-yl]-4-methylquinoline involves its interaction with specific molecular targets. The iodine atom and the tetraazole ring can form strong interactions with proteins and nucleic acids, potentially inhibiting their function. The compound may also interfere with cellular signaling pathways, leading to various biological effects .
Comparison with Similar Compounds
Similar Compounds
1-(4-iodophenyl)ethan-1-one: A simpler compound with a similar iodine-containing aromatic structure.
5-(benzothiazol-2-yl)-1-(4-iodophenyl)-3-phenyl-6-vinyl(phenyl)verdazyls: Compounds with similar iodine-containing aromatic structures used in cross-coupling reactions.
Uniqueness
3-[1-(4-iodophenyl)-1H-tetraazol-5-yl]-4-methylquinoline is unique due to the presence of both the tetraazole ring and the quinoline core, which confer distinct chemical and biological properties. This combination allows for versatile applications in various fields of research and industry .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
